Cas no 180160-77-4 (6-Chloro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole)
6-Chloro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole,6-chloro-3-(1,2,3,6-tetrahydro-4-pyridinyl)-
- 6-Chloro-3-(1,2,3,6-tetrahydro-pyridin-4-yl)-1H-indole
- 6-chloro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole
- 6-Chloro-3-(1,2,3,6-Tetrahydro-4-pyridinyl)-1H-indole
- 6-chloro-3-(3,6-dihydro-2H-pyridin-4-yl)-1H-indole
- BB_SC-6043
- AKOS009344294
- FT-0719451
- DQGWEDRPBNHZDE-UHFFFAOYSA-N
- MFCD08437637
- A881152
- DTXSID70434939
- SB34415
- VS-10166
- 6-chloro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1-H-indole
- CS-0340616
- SCHEMBL6599102
- 180160-77-4
- STL352062
- BBL030990
- DB-065305
- 6-Chloro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole
-
- MDL: MFCD08437637
- Inchi: 1S/C13H13ClN2/c14-10-1-2-11-12(8-16-13(11)7-10)9-3-5-15-6-4-9/h1-3,7-8,15-16H,4-6H2
- InChI Key: DQGWEDRPBNHZDE-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)NC=C2C1=CCNCC1
Computed Properties
- Exact Mass: 232.07700
- Monoisotopic Mass: 232.0767261g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 27.8Ų
Experimental Properties
- PSA: 27.82000
- LogP: 3.52680
6-Chloro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Chloro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM147591-1g |
6-Chloro-3-(1,2,3,6-tetrahydro-pyridin-4-yl)-1H-indole |
180160-77-4 | 95% | 1g |
$*** | 2023-03-31 | |
| TRC | C592653-10mg |
6-Chloro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole |
180160-77-4 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C592653-50mg |
6-Chloro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole |
180160-77-4 | 50mg |
$ 135.00 | 2022-06-06 | ||
| TRC | C592653-100mg |
6-Chloro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole |
180160-77-4 | 100mg |
$ 210.00 | 2022-06-06 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 48R0256-1g |
6-Chloro-3-(1,2,3,6-tetrahydro-pyridin-4-yl)-1H-indole |
180160-77-4 | 97% | 1g |
8463.46CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 48R0256-5g |
6-Chloro-3-(1,2,3,6-tetrahydro-pyridin-4-yl)-1H-indole |
180160-77-4 | 97% | 5g |
33904.74CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 48R0256-500mg |
6-Chloro-3-(1,2,3,6-tetrahydro-pyridin-4-yl)-1H-indole |
180160-77-4 | 97% | 500mg |
4655.75CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 48R0256-250mg |
6-Chloro-3-(1,2,3,6-tetrahydro-pyridin-4-yl)-1H-indole |
180160-77-4 | 97% | 250mg |
2756.14CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 48R0256-100mg |
6-Chloro-3-(1,2,3,6-tetrahydro-pyridin-4-yl)-1H-indole |
180160-77-4 | 97% | 100mg |
1797.85CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 48R0256-50mg |
6-Chloro-3-(1,2,3,6-tetrahydro-pyridin-4-yl)-1H-indole |
180160-77-4 | 97% | 50mg |
1322.95CNY | 2021-05-08 |
6-Chloro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 6-Chloro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole
Introduction to 6-Chloro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole (CAS No. 180160-77-4)
6-Chloro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole (CAS No. 180160-77-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the indole family, a class of heterocyclic aromatic compounds with a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.
The chemical structure of 6-Chloro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole consists of an indole core substituted with a chloro group at the 6-position and a tetrahydropyridine moiety at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The chloro substitution enhances the lipophilicity of the compound, which can improve its cell membrane permeability and bioavailability. The tetrahydropyridine ring, on the other hand, introduces a flexible and potentially bioactive component that can interact with various biological targets.
Recent studies have explored the pharmacological potential of 6-Chloro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another promising application of 6-Chloro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole is in cancer therapy. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of the PI3K/Akt pathway, which is frequently dysregulated in many types of cancer. This makes it a potential candidate for developing novel anticancer agents.
In addition to its anti-inflammatory and anticancer properties, 6-Chloro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole has also been investigated for its neuroprotective effects. Research has indicated that this compound can protect neurons from oxidative stress and neurotoxicity induced by various insults such as glutamate excitotoxicity and β-amyloid peptides. These findings suggest that it may be useful in treating neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.
The synthesis of 6-Chloro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole involves several well-established chemical reactions. Typically, the synthesis starts with the formation of an indole derivative followed by functionalization at the 6-position with a chloro group. The tetrahydropyridine moiety is then introduced through a coupling reaction or via a ring-opening reaction of an appropriate precursor. The synthetic route can be optimized to achieve high yields and purity levels suitable for pharmaceutical applications.
Clinical trials are currently underway to evaluate the safety and efficacy of 6-Chloro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole in human subjects. Early-phase trials have shown promising results in terms of tolerability and pharmacokinetic profiles. However, further studies are needed to fully understand its therapeutic potential and to identify any potential side effects or drug interactions.
In conclusion, 6-Chloro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole (CAS No. 180160-77-4) is a versatile compound with a broad spectrum of biological activities. Its unique chemical structure makes it an attractive candidate for developing new therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.
180160-77-4 (6-Chloro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)